Cas no 36255-23-9 (Benzenamine, 2,4,6-tribromo-3-methoxy-)

• Product Name: Benzenamine, 2,4,6-tribromo-3-methoxy-
• CAS No: 36255-23-9
• MF: C₇H₆Br₃NO
• MW: 359.840639591217
• CID: 1473320
• PubChem ID: 13399542
• Update Time: 2025-08-05

Benzenamine, 2,4,6-tribromo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-tribromo-3-methoxy-
• 2,4,6-tribromo-3-methoxyaniline
• 36255-23-9
• BS-28487
• DTXSID90539374

• Inchi： 1S/C7H6Br3NO/c1-12-7-4(9)2-3(8)6(11)5(7)10/h2H,11H2,1H3
• InChI Key： JZQCNZSTRKBXOU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1OC)Br)Br)N

Computed Properties

• Exact Mass: 356.79988
• Monoisotopic Mass: 356.79995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on Benzenamine, 2,4,6-tribromo-3-methoxy-

Benzenamine, 2,4,6-tribromo-3-methoxy- (CAS No. 36255-23-9): A Comprehensive Overview

Benzenamine, 2,4,6-tribromo-3-methoxy- (CAS No. 36255-23-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various applications ranging from synthetic chemistry to potential medicinal chemistry endeavors. The presence of multiple bromine and methoxy substituents on the benzene ring imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The< strong>CAS No. 36255-23-9 designation is a critical identifier for this compound, ensuring precise classification and differentiation in chemical databases and regulatory frameworks. Its molecular structure consists of a benzene core substituted with three bromine atoms at the 2, 4, and 6 positions, along with a methoxy group at the 3 position. This arrangement results in a highly electron-withdrawing effect, which influences its chemical behavior and reactivity patterns.

In recent years, the< strong>benzenamine derivatives have been extensively studied due to their potential applications in pharmaceuticals and agrochemicals. The< strong>2,4,6-tribromo-3-methoxybenzenamine structure is particularly interesting because it combines the electron-donating methoxy group with the strong electron-withdrawing bromine atoms. This balance can lead to unique electronic properties that make it suitable for various synthetic transformations.

One of the most compelling aspects of< strong>Benzenamine, 2,4,6-tribromo-3-methoxy- is its utility as a building block in organic synthesis. The bromine atoms provide multiple sites for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many biologically active compounds. Additionally, the methoxy group can participate in nucleophilic aromatic substitutions or serve as a directing group for asymmetric catalysis.

The pharmaceutical industry has shown particular interest in< strong>CAS No. 36255-23-9 due to its potential as a precursor for drug candidates. Researchers have explored its derivatives as intermediates for antiviral and anticancer agents. For instance, modifications of the bromine atoms have been investigated to enhance binding affinity to biological targets. The methoxy group's presence can also be exploited to fine-tune pharmacokinetic properties such as solubility and metabolic stability.

The synthesis of< strong>Benzenamine, 2,4,6-tribromo-3-methoxy- typically involves multi-step processes starting from commercially available aromatic precursors. Common synthetic routes include bromination followed by methylation or vice versa. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific functional groups with high selectivity and yield.

In terms of industrial applications, this compound finds use in the production of dyes, pigments, and specialty chemicals. Its ability to undergo diverse transformations makes it a versatile intermediate that can be tailored to meet specific industrial requirements. Furthermore, its stability under various conditions enhances its suitability for large-scale manufacturing processes.

The environmental impact of< strong>CAS No. 36255-23-9 is another area of consideration in modern chemical research. Efforts have been made to develop greener synthetic methodologies that minimize waste and reduce hazardous byproducts. Catalytic processes and solvent-free reactions are examples of innovative approaches being explored to enhance sustainability while maintaining high yields.

The regulatory landscape for< strong>Benzenamine derivatives, including< strong>Benzenamine, 2,4,6-tribromo-3-methoxy-, is governed by agencies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). Compliance with safety data sheet (SDS) requirements ensures that handling and disposal procedures are conducted responsibly. These regulations aim to protect both human health and the environment from potential risks associated with chemical substances.

In conclusion,< strong>Benzenamine, 2,4,6-tribromo-3-methoxy- (CAS No. 36255-23-9) is a multifaceted compound with significant implications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications ranging from drug development to industrial manufacturing. As research continues to uncover new methodologies for its synthesis and utilization,< strong>CAS No. 36255-23-9 will undoubtedly remain a key player in advancing chemical science.